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Compound of Interest

Compound Name: 1,4-Bis(2-cyanostyryl)benzene

Cat. No.: B081279 Get Quote

This document provides a comprehensive overview of the chemical and physical properties of

1,4-Bis(2-cyanostyryl)benzene, a fluorescent dye with applications in organic electronics. The

information is tailored for researchers, scientists, and professionals in the field of drug

development and materials science.

Quantitative Data Summary
The key quantitative properties of 1,4-Bis(2-cyanostyryl)benzene are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C24H16N2[1][2][3][4]

Molecular Weight 332.4 g/mol [2][3][4]

Monoisotopic Mass 332.131348519 Da[1][4]

Melting Point 229-231 °C[3][5]

Boiling Point 575.7 °C at 760 mmHg[5]

Density 1.18 g/cm³[5]

Flash Point 275.3 °C[5]

Water Solubility 24μg/L at 25℃[5]

Topological Polar Surface Area 47.6 Å²[1][4]

Experimental Protocols
The synthesis of 1,4-Bis(2-cyanostyryl)benzene can be achieved through various

condensation reactions. A common method is the Knoevenagel condensation. Below is a

representative protocol based on literature descriptions.

Synthesis of 1,4-Bis(2-cyanostyryl)benzene via Knoevenagel Condensation

Objective: To synthesize 1,4-Bis(2-cyanostyryl)benzene from terephthalaldehyde and o-

cyano-benzyl chloride.

Materials:

Terephthalaldehyde

Triethyl phosphite

o-cyano-benzyl chloride

p-xylene
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N,N-dimethylformamide (DMF)

30% Sodium methanol solution

Methanol

Procedure:

In a closed reactor equipped with a reflux condenser, add 498.6 g of triethyl phosphite and

1000 mL of p-xylene. Heat the mixture to 140°C.[3]

Slowly add 151.6 g of o-cyano-benzyl chloride solution over 2 hours, maintaining a 3:1

molar ratio of triethyl phosphite to o-cyano-benzyl chloride.[3]

Maintain the reaction conditions for 10 hours after the addition is complete.[3]

Recover the excess triethyl phosphite and solvent by distillation.

Cool the reaction mixture to 25-30°C and dissolve it in 500 mL of DMF.[3]

Under stirring, add 67 g of terephthalaldehyde and 180 g of 30% sodium methanol

solution to the mixture. Continue the dissolution for 3 hours.[3]

After the reaction, lower the temperature to 35°C and hold for 3 hours, then cool further to

30°C.[3]

Adjust the pH to 7, then cool the solution to 10-15°C.

Centrifuge the mixture to obtain the crude product.

Refine the crude product with methanol, followed by another centrifugation and drying to

yield the final product.[3]

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of 1,4-Bis(2-
cyanostyryl)benzene.
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Synthesis and Purification Workflow of 1,4-Bis(2-cyanostyryl)benzene
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Reactants
(Terephthalaldehyde, o-cyano-benzyl chloride, etc.)

Condensation Reaction
(e.g., Knoevenagel)

Reaction Conditions
(Solvent, Temp, Catalyst)

Crude Product Formation

Centrifugation

Separation

Methanol Wash

Refinement

Final Product
(1,4-Bis(2-cyanostyryl)benzene)

Isolation & Drying

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1,4-Bis(2-cyanostyryl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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